Cas no 2891580-89-3 (tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate
• CAS No: 2891580-89-3
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 6801211
• PubChem ID: 168432867
• Update Time: 2025-05-21

tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• PS-19442
• 2891580-89-3
• tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate
• G15355

• Inchi： 1S/C14H17BrFNO2/c1-14(2,3)19-13(18)17-12-7-9(12)8-4-5-10(15)11(16)6-8/h4-6,9,12H,7H2,1-3H3,(H,17,18)/t9-,12+/m1/s1
• InChI Key： XPECWUJIJQYFFM-SKDRFNHKSA-N
• SMILES： BrC1C=CC(=CC=1F)[C@H]1C[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate

Research Brief on tert-Butyl N-[(1S,2R)-2-(4-Bromo-3-Fluoro-Phenyl)Cyclopropyl]Carbamate (CAS: 2891580-89-3)

This research brief provides an overview of the latest advancements and applications of tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate (CAS: 2891580-89-3), a key intermediate in the synthesis of biologically active compounds. The compound has garnered significant attention in the pharmaceutical and chemical biology fields due to its structural versatility and potential therapeutic applications. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis and characterization of tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's chiral centers and cyclopropyl ring contribute to its unique reactivity, making it a valuable building block for the construction of complex molecules with high stereochemical fidelity.

In the context of drug discovery, tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate has been utilized as a precursor in the synthesis of potential kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, highlighting its potential as a scaffold for the development of novel therapeutics.

Furthermore, the compound's bromo and fluoro substituents offer opportunities for further functionalization via cross-coupling reactions, enabling the rapid diversification of its chemical structure. This flexibility has been exploited in medicinal chemistry campaigns to optimize pharmacokinetic properties and target binding affinity. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions governing its biological activity, guiding the design of more potent and selective analogs.

Recent preclinical studies have evaluated the in vitro and in vivo efficacy of tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate derivatives. Results indicate that these compounds exhibit favorable metabolic stability and low toxicity profiles, making them attractive candidates for further development. However, challenges remain in optimizing their bioavailability and overcoming potential off-target effects, which are areas of active investigation.

In conclusion, tert-butyl N-[(1S,2R)-2-(4-bromo-3-fluoro-phenyl)cyclopropyl]carbamate represents a promising chemical entity with broad applicability in drug discovery and chemical biology. Ongoing research aims to elucidate its full therapeutic potential and address current limitations. The compound's unique structural features and synthetic versatility position it as a valuable tool for advancing our understanding of disease mechanisms and developing next-generation therapeutics.